Cas no 62224-28-6 (2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester)
62224-28-6 structure
Product Name:2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester
CAS No:62224-28-6
MF:C9H11NO4S
MW:229.25294137001
CID:453691
PubChem ID:23344844
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester
- tert-butyl 5-nitrothiophene-2-carboxylate
- 62224-28-6
- AKOS018718424
- DTXSID10633242
- tert-butyl5-nitrothiophene-2-carboxylate
- F73017
- BS-46782
- CS-0197329
- SCHEMBL11480640
- BEWAPSFNODYQCW-UHFFFAOYSA-N
-
- Inchi: 1S/C9H11NO4S/c1-9(2,3)14-8(11)6-4-5-7(15-6)10(12)13/h4-5H,1-3H3
- InChI Key: BEWAPSFNODYQCW-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C(=O)OC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.04093
- Monoisotopic Mass: 229.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 69.44
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00IBGG-100mg |
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester |
62224-28-6 | 95% | 100mg |
$7.00 | 2024-04-22 | |
| 1PlusChem | 1P00IBGG-250mg |
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester |
62224-28-6 | 95% | 250mg |
$10.00 | 2024-04-22 | |
| 1PlusChem | 1P00IBGG-1g |
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester |
62224-28-6 | 95% | 1g |
$16.00 | 2024-04-22 | |
| 1PlusChem | 1P00IBGG-5g |
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester |
62224-28-6 | 95% | 5g |
$52.00 | 2024-04-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1267999-5g |
tert-Butyl 5-nitrothiophene-2-carboxylate |
62224-28-6 | 97% | 5g |
¥475.00 | 2024-05-06 | |
| Aaron | AR00IBOS-250mg |
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester |
62224-28-6 | 95% | 250mg |
$8.00 | 2025-02-12 | |
| Aaron | AR00IBOS-1g |
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester |
62224-28-6 | 95% | 1g |
$12.00 | 2025-02-12 | |
| Aaron | AR00IBOS-25g |
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester |
62224-28-6 | 95% | 25g |
$202.00 | 2025-02-12 | |
| Aaron | AR00IBOS-5g |
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester |
62224-28-6 | 95% | 5g |
$41.00 | 2025-02-12 |
2-Thiophenecarboxylic acid, 5-nitro-, 1,1-dimethylethyl ester Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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